Cas no 2034521-74-7 (6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide)
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
-
- Inchi: 1S/C20H27N7O/c1-26(2)18-8-7-17(24-25-18)20(28)23-14-9-11-27(12-10-14)19-15-5-3-4-6-16(15)21-13-22-19/h7-8,13-14H,3-6,9-12H2,1-2H3,(H,23,28)
- InChI Key: PJHZGKCNBOJEKR-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=C(N(C)C)N=N1)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1
Computed Properties
- Exact Mass: 381.22770851 g/mol
- Monoisotopic Mass: 381.22770851 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 381.5
- XLogP3: 2.1
- Topological Polar Surface Area: 87.1
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-6464-2μmol |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-5μmol |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-10μmol |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-20μmol |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-1mg |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-2mg |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-3mg |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-4mg |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-5mg |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6464-10mg |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide |
2034521-74-7 | 10mg |
$118.5 | 2023-09-08 |
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
Comprehensive Overview of 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide (CAS No. 2034521-74-7)
The compound 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide (CAS No. 2034521-74-7) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its unique structure combines a pyridazine core with a tetrahydroquinazoline moiety, making it a subject of interest for drug discovery programs targeting various therapeutic areas. Researchers are particularly intrigued by its potential applications in kinase inhibition and signal transduction modulation, which align with current trends in precision medicine.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing piperidine and quinazoline scaffolds. These structural features are frequently searched in academic databases, reflecting their importance in modern medicinal chemistry. The compound's dimethylamino substitution pattern adds another dimension to its potential biological activity, possibly influencing its pharmacokinetic properties and target binding affinity - key considerations in current drug design paradigms.
The synthesis of 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide involves sophisticated organic transformations that highlight the advances in modern synthetic chemistry. Its carboxamide linkage between the pyridazine and piperidine components represents a strategic design element commonly employed to enhance molecular stability and target specificity. This aspect resonates with current industry focus on drug-like properties and ADME optimization, topics that frequently appear in both scientific literature and patent applications.
From a structural-activity relationship perspective, the compound's tetrahydroquinazolin-4-yl fragment is particularly noteworthy. This moiety has been associated with various biological activities in published research, making it a hot topic in structure-based drug design discussions. The presence of both hydrogen bond donors and acceptors in the molecule suggests potential for multi-target engagement, a strategy gaining traction in complex disease treatment approaches.
Analytical characterization of CAS 2034521-74-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for verifying the compound's structural integrity and ensuring reproducibility in research applications - concerns that dominate quality control discussions in pharmaceutical development. The compound's physicochemical properties, including its solubility profile and stability characteristics, are also critical parameters being investigated by research teams worldwide.
In the context of current therapeutic trends, this molecule's potential applications in neurological disorders and inflammatory conditions are particularly intriguing. These areas represent significant unmet medical needs and are frequently searched topics in both academic and clinical settings. The compound's structural features suggest possible blood-brain barrier permeability, a property highly sought after in central nervous system drug development.
The intellectual property landscape surrounding 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide reflects its commercial potential, with several patent applications citing similar structures. This aligns with the growing market for small molecule therapeutics and the pharmaceutical industry's continued investment in novel chemical entities. The compound's drug discovery potential makes it relevant to discussions about personalized medicine and targeted therapies, which dominate contemporary medical research dialogues.
Future research directions for this compound may explore its structure-activity optimization and biological screening against various disease targets. The scientific community continues to investigate such molecules for their potential in addressing complex pathologies, with particular attention to their selectivity profiles and therapeutic indices. These aspects are crucial for translating chemical entities into viable clinical candidates, a process that remains a central focus of modern pharmaceutical R&D.
2034521-74-7 (6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)